Cas no 2172259-72-0 (1-(2-aminobutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 1-(2-aminobutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2172259-72-0
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 6385932
• PubChem ID: 165604404
• Update Time: 2025-10-24

1-(2-aminobutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminobutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol
• 2172259-72-0
• EN300-1641917

• Inchi： 1S/C13H27NO/c1-5-12(4,14)13(15)8-6-11(7-9-13)10(2)3/h10-11,15H,5-9,14H2,1-4H3
• InChI Key： XVMSGBUOUOAEQA-UHFFFAOYSA-N
• SMILES： OC1(C(C)(CC)N)CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-aminobutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol

1-(2-Aminobutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol: A Comprehensive Overview

1-(2-Aminobutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol, also known by its CAS number 2172259-72-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclohexanol derivatives, characterized by its unique structure that combines a cyclohexane ring with amino and isopropyl substituents. The molecule's structure not only imparts it with interesting physical properties but also positions it as a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 1-(2-Aminobutan-2-yl)-4-(propan-2-yl)cyclohexan-1-ol involves a series of carefully controlled reactions, often starting from readily available starting materials. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it particularly valuable for applications in chiral chemistry. The compound's structure, featuring a cyclohexane ring substituted with an amino group and an isopropyl group, contributes to its stability and reactivity under various reaction conditions.

One of the most notable aspects of CAS No 2172259-72-0 is its role as an intermediate in the synthesis of bioactive compounds. Researchers have explored its potential in drug discovery, particularly in the development of agents targeting neurodegenerative diseases. The compound's ability to interact with specific biological pathways has been highlighted in recent studies, where it demonstrated promising results in preclinical models of Alzheimer's disease.

The physical properties of 1-(2-Aminobutan-2-yl)-4-(propan-2-y) are well-documented, including its melting point, boiling point, and solubility characteristics. These properties make it suitable for use in both laboratory settings and industrial applications. For instance, its high solubility in organic solvents facilitates its use as a precursor in the synthesis of polymeric materials with tailored mechanical properties.

In terms of safety and handling, CAS No 2172259-7 is classified as a non-hazardous substance under standard conditions. However, proper precautions should still be taken during storage and handling to ensure optimal stability and prevent contamination. The compound's stability under various environmental conditions has been extensively studied, making it a reliable choice for long-term storage.

The latest research on 1-() has focused on its application in green chemistry initiatives. Scientists have explored its use as a catalyst in environmentally friendly reaction processes, contributing to the development of sustainable chemical manufacturing practices. This aligns with global efforts to reduce waste and minimize the environmental impact of chemical production.

In conclusion, 1-() stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies, positions it as a key player in both academic research and industrial production. As ongoing studies continue to uncover new potentials for this compound, its significance in the field of organic chemistry is expected to grow further.